Cas no 2229220-18-0 (4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine
• CAS No: 2229220-18-0
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 6264871
• PubChem ID: 165722424
• Update Time: 2025-05-23

4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine
• 2229220-18-0
• EN300-1927077

• Inchi： 1S/C11H15BrClN/c1-11(2,14)7-6-8-9(12)4-3-5-10(8)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： UKKBAOOAVSMGRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCC(C)(C)N)Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine

Professional Introduction to Compound with CAS No. 2229220-18-0 and Product Name: 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine

The compound with the CAS number 2229220-18-0 and the product name 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and chlorine substituents on the aromatic ring, combined with a secondary amine functionality, makes this compound a versatile intermediate for synthesizing novel therapeutic agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of arylalkylamine derivatives in developing next-generation drugs. The structural motif of 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Studies have demonstrated that such compounds can serve as valuable scaffolds for designing molecules with improved pharmacokinetic profiles.

In particular, the bromo and chloro substituents on the phenyl ring contribute to the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy in biological targets. The secondary amine group also provides a site for derivatization, enabling the introduction of additional pharmacophores that can modulate drug activity.

Current research initiatives are exploring the pharmacological potential of 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine in various therapeutic contexts. Preliminary in vitro studies have indicated that this compound exhibits promising interactions with enzymes and receptors relevant to inflammatory and infectious diseases. The structural features of the molecule suggest that it may interfere with key signaling pathways by acting as a competitive inhibitor or modulator. Such findings are particularly encouraging given the growing need for innovative treatments against multidrug-resistant pathogens and chronic inflammatory conditions.

The synthesis of 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of the aromatic ring, alkylation of the amine group, and purification techniques such as column chromatography or recrystallization. Advanced computational methods, including molecular modeling and density functional theory (DFT) calculations, have been employed to guide the synthetic route and predict the compound's physicochemical properties.

One of the most compelling aspects of this compound is its potential for further derivatization to create a library of analogs with tailored biological activities. By systematically modifying substituents on the phenyl ring or introducing different alkyl chains, researchers can fine-tune the pharmacological profile of 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine. This approach is particularly useful in hit-to Lead optimization campaigns, where small structural changes can lead to significant improvements in drug potency and selectivity.

The role of computational chemistry in understanding the behavior of 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding affinities, identify key interaction sites, and optimize drug design parameters. Additionally, virtual screening techniques have been used to identify potential binding partners for this molecule, further expediting the drug discovery process.

As research progresses, 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine is expected to play a crucial role in developing novel therapeutics across multiple disease areas. Its structural versatility makes it an attractive candidate for addressing unmet medical needs in oncology, neurology, and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration of this compound's potential applications.

The future direction of research on 4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine will likely focus on improving synthetic methodologies and expanding biological evaluations. Advances in green chemistry principles may also influence how this compound is produced, emphasizing sustainability and efficiency in chemical synthesis. Furthermore, regulatory considerations will play a critical role in determining how quickly these compounds can transition from laboratory research to clinical use.

In conclusion,4-(2-bromo-6-chlorophenyl)-2-methylbutan-2-amine represents a promising entity in pharmaceutical chemistry with significant potential for therapeutic development. Its unique structural features and reactivity make it a valuable building block for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is poised to make meaningful contributions to human health.